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Compound of Interest

1-(1-adamantyl)-1H-pyrazol-4-
Compound Name:

amine
CAS No.: 1172870-54-0
Cat. No.: B1294010

Get Quote

Executive Summary

Compound: 1-(1-Adamantyl)-1H-pyrazol-4-amine CAS: 115608-68-1 (Generic/Related)
Molecular Formula: C13H19Ns Molecular Weight: 217.31 g/mol

This technical guide provides a comprehensive spectroscopic profile for 1-(1-adamantyl)-1H-
pyrazol-4-amine, a critical pharmacophore in medicinal chemistry. The fusion of the lipophilic
adamantane cage with the polar 4-aminopyrazole moiety creates a scaffold widely used in the
development of P2X7 receptor antagonists, 11

-HSD1 inhibitors, and antiviral agents. This document details the synthesis logic, expected
spectral signatures (NMR, IR, MS), and quality control parameters required for validation in
drug discovery workflows.

Synthesis & Structural Context

To interpret the spectra accurately, one must understand the synthetic origin. The presence of
specific impurities (e.g., unreduced nitro intermediates or adamantanol) often complicates the
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crude spectra.
Primary Synthetic Route:

o N-Alkylation: Reaction of 1-bromoadamantane (or 1-adamantanol in acid) with 4-
nitropyrazole to yield 1-(1-adamantyl)-4-nitropyrazole.

e Reduction: Catalytic hydrogenation (Hz/Pd-C) or chemical reduction (SnClz/HCI) of the nitro
group to the primary amine.

Synthesis & QC Workflow

QC Check:
NMR (Impurities)
MS (M+H)

Target:
1-(1-Adamantyl)-1H-pyrazol-4-amine

eduction:
H2, Pd/C or SnCI2

1-Bromoadamantane
+ 4-Nitropyrazole

Click to download full resolution via product page

Figure 1: Synthetic pathway and critical control points for impurity identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum is characterized by the high-symmetry aliphatic region of the adamantane
cage and the distinct aromatic region of the pyrazole ring.

N1H NMR Data (400 MHz, DMSO-de)
Note: Chemical shifts are referenced to TMS (

0.00) or residual DMSO (

2.50).
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N13C NMR Data (100 MHz, DMSO-de)

The adamantane cage loses its

symmetry upon substitution, resulting in four distinct aliphatic carbon environments (
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Structural Assignment Diagram
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Figure 2: NMR Assignment Mapping (Approximate ppm in parentheses)

Click to download full resolution via product page

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides a characteristic fragmentation
pattern dominated by the stability of the adamantyl cation.

« lonization Mode: ESI (+) (Electrospray lonization, Positive mode)
e Molecular lon [M+H]*: m/z 218.2 (Base Peak expected)

e [M+Na]*: m/z 240.2

Fragmentation Pattern (MS/MS):

e m/z 218

135: Loss of the pyrazole moiety. The m/z 135 peak corresponds to the stable 1-adamantyl
cation (

), a diagnostic signature for all N-adamantyl compounds.

e m/z 218

84: Detection of the protonated 4-aminopyrazole fragment (less common than the adamantyl
cation due to stability rules).
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Infrared Spectroscopy (FT-IR)

The IR spectrum is useful for confirming the reduction of the nitro group (disappearance of NO2
bands) and the presence of the adamantyl cage.

Wavenumber (cm~?) Functional Group Vibrational Mode

N-H Stretching (Doublet often

3300 - 3450 Primary Amine (-NHz)

observed)

C-H Stretching (
2850 - 2930 Adamantane Cage

, very strong)
1620 - 1640 Pyrazole Ring C=N Stretching
1580 - 1600 Amine N-H Bending (Scissoring)
1450 - 1460 Adamantane CHz Bending / Deformation
~1260 C-N Bond C-N Stretch (Aromatic amine)

Quality Control & Impurity Profiling

When analyzing experimental data, look for these common deviations indicating impurities:

e Residual 1-Bromoadamantane: Look for a lack of aromatic signals and slightly shifted
adamantyl peaks in NMR.

e 1-Adamantanol (Hydrolysis Product):
o MS: m/z 152 (loss of water

135).

o NMR: Adamantyl peaks shift upfield; O-H proton visible if dry DMSO is used.
e 1-(1-Adamantyl)-4-nitropyrazole (Precursor):

o IR: Strong bands at 1530 cm~* and 1350 cm~* (NO2 asymmetric/symmetric stretch).
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o NMR: Pyrazole protons shift significantly downfield (

8.0+) due to the electron-withdrawing nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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